Cas no 493043-34-8 (L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-bromo-)

• Product Name: L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-bromo-
• CAS No: 493043-34-8
• MF: C₁₈H₁₉BrN₂O₅S₂
• MW: 487.38786149025
• CID: 1533050
• Update Time: 2024-08-24

L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-bromo- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-bromo-

• Inchi： 1S/C18H19BrN2O5S2/c19-13-7-5-12(6-8-13)11-14(18(23)24)20-17(22)15-3-1-9-21(15)28(25,26)16-4-2-10-27-16/h2,4-8,10,14-15H,1,3,9,11H2,(H,20,22)(H,23,24)/t14-,15-/m0/s1
• InChI Key： LOXXKCSHIDQGMK-GJZGRUSLSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(Br)C=C1)NC(=O)[C@@H]1CCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 485.99197

Experimental Properties

• Density: 1.616±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• PSA: 103.78
• pka: 3.51±0.10(Predicted)